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Compound of Interest

Compound Name: Cdk8-IN-14

Cat. No.: B12385191 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. The proper handling and disposal of chemical compounds like

Cdk8-IN-14, a potent cyclin-dependent kinase 8 inhibitor, are critical to maintaining a safe

research environment and preventing environmental contamination. This document provides

essential, step-by-step guidance for the proper disposal of Cdk8-IN-14, aligning with general

laboratory safety protocols.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Cdk8-IN-14 in a well-ventilated

area, preferably within a chemical fume hood.[1] Researchers must wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.[1] Avoid the formation of dust and aerosols.[1] In case of contact with skin or eyes, rinse

immediately and thoroughly with water and seek medical attention.[1]

Step-by-Step Disposal Procedures for Cdk8-IN-14
The primary method for the disposal of Cdk8-IN-14 is through an approved hazardous waste

disposal program.[1] Adherence to local, state, and federal regulations is mandatory.

1. Unused or Expired Cdk8-IN-14 (Solid Form):

Segregation: Keep Cdk8-IN-14 in its original, tightly sealed container.[1] Do not mix it with

other chemical waste unless explicitly instructed to do so by your institution's environmental
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health and safety (EHS) office.

Labeling: Ensure the container is clearly labeled with the chemical name ("Cdk8-IN-14"),

CAS number (2924193-12-2), and any relevant hazard symbols.

Waste Collection: Transfer the labeled container to a designated hazardous waste collection

area for pickup by a licensed waste disposal contractor.

2. Cdk8-IN-14 Solutions:

Aqueous Solutions: Due to the environmental hazards, do not dispose of Cdk8-IN-14
solutions down the drain.[1] Collect all aqueous waste containing Cdk8-IN-14 in a clearly

labeled, sealed, and appropriate waste container.

Organic Solvent Solutions: Waste solutions of Cdk8-IN-14 in organic solvents should be

collected in a designated, labeled container for flammable or halogenated waste, depending

on the solvent used. Never mix incompatible solvents.

Consult EHS: Your institution's EHS department will provide specific guidelines for the

segregation and labeling of different solvent waste streams.

3. Contaminated Labware and PPE:

Solid Waste: Disposable items such as gloves, pipette tips, and paper towels that are

contaminated with Cdk8-IN-14 should be collected in a designated solid hazardous waste

container.

Glassware: Reusable glassware should be decontaminated. A common procedure involves

rinsing with a suitable solvent (such as ethanol or acetone) to dissolve the compound,

followed by washing with soap and water. The initial solvent rinse should be collected as

hazardous waste.

Quantitative Data for Cdk8-IN-14
For easy reference, the following table summarizes key quantitative data for Cdk8-IN-14.
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Property Value

CAS Number 2924193-12-2

Molecular Formula C₂₄H₂₄N₆O₂

Molecular Weight 428.49 g/mol

IC₅₀ (CDK8) 39.2 nM

Note: IC₅₀ is the half maximal inhibitory concentration and is a measure of the potency of a

substance in inhibiting a specific biological or biochemical function.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Cdk8-IN-14.
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Cdk8-IN-14 Disposal Workflow
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Cdk8-IN-14 Disposal Workflow Diagram

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Cdk8-IN-14, fostering a secure research environment and upholding their commitment to
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environmental stewardship. Always consult your institution's specific safety protocols and EHS

office for guidance tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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